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Compound of Interest

Compound Name: m-PEG2-Br

Cat. No.: B010149

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methoxy-polyethylene glycol (2) bromide
(m-PEG2-Br), a short, heterobifunctional PEGylation reagent. This document details its
chemical properties, reactivity, and applications in bioconjugation, with a focus on its use in
drug development, particularly in the synthesis of Proteolysis Targeting Chimeras (PROTACS)
and other advanced bioconjugates.

Core Properties of m-PEG2-Br

m-PEG2-Br is a valuable chemical tool characterized by a methoxy-capped two-unit
polyethylene glycol (PEG) spacer terminated with a bromine atom. This structure provides a
balance of hydrophilicity and specific reactivity, making it a versatile building block in complex
molecule synthesis. The PEG component can enhance the aqueous solubility of conjugated
molecules, a critical attribute for many therapeutic agents.[1][2]

The key feature of m-PEG2-Br is the terminal alkyl bromide. The bromine atom serves as an
excellent leaving group in nucleophilic substitution reactions, allowing for the covalent
attachment of the m-PEG2- moiety to various molecules.[3][4]

Table 1: Physicochemical and Structural Data for m-PEG2-Br
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Property Value Reference(s)

Synonyms 1-Bromo-2-(2- (5]
methoxyethoxy)ethane

CAS Number 54149-17-6 [5]

Molecular Formula CsH11BrO:2 [5]

Molecular Weight 183.04 g/mol [6]

Appearance Colorless Liquid/Qil

Purity Typically 295%

N Store at -20°C, keep dry and
Storage Conditions ) )
avoid sunlight

Reactivity and Mechanism of Action

The primary utility of m-PEG2-Br lies in its ability to act as an electrophile in SN2 (bimolecular
nucleophilic substitution) reactions. The carbon atom attached to the bromine is electron-
deficient and susceptible to attack by a nucleophile, which displaces the bromide ion to form a
new, stable covalent bond.[4][7]
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Reactants

m-PEG2-Br Nucleophile (Nu-H)
(Electrophile) (e.g., Thiol, Amine)

SN2 Transition State
[Nu---C---Br]~

Products

Conjugated Product Bromide lon (Br-)
(m-PEG2-Nu) +H*

PROTAC Synthesis Workflow

Start Materials:

- POI Ligand (with Nucleophile) Step 1: Alkylation Intermediate: Step 2: Second Conjugation Final PROTAC Molecule Purification Characterization
- m-PEG2-Br React POI Ligand with m-PEG2-Br POI Ligand-PEG2-Br React Intermediate with E3 Ligand, (e.g., HPLC) (e.g., MS, NMR)

- E3 Ligand (with reactive group),

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Characterization Workflow
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(NMR - for small molecules
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Conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7. LON-CAPA Sn2 [s10.lite.msu.edu]

 To cite this document: BenchChem. [m-PEG2-Br as a PEGylation Reagent: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010149#m-peg2-br-as-a-pegylation-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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